Cas no 2171692-36-5 (ethyl 3-(2-carbamoylazetidin-1-yl)butanoate)

• Product Name: ethyl 3-(2-carbamoylazetidin-1-yl)butanoate
• CAS No: 2171692-36-5
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 6455571
• PubChem ID: 165508132
• Update Time: 2025-10-29

ethyl 3-(2-carbamoylazetidin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-carbamoylazetidin-1-yl)butanoate
• 2171692-36-5
• EN300-1281408

• Inchi： 1S/C10H18N2O3/c1-3-15-9(13)6-7(2)12-5-4-8(12)10(11)14/h7-8H,3-6H2,1-2H3,(H2,11,14)
• InChI Key： SVAAUTFFTVHJJK-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C(C)CC(=O)OCC)N

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on ethyl 3-(2-carbamoylazetidin-1-yl)butanoate

Introduction to Ethyl 3-(2-carbamoylazetidin-1-yl)butanoate (CAS No. 2171692-36-5)

Ethyl 3-(2-carbamoylazetidin-1-yl)butanoate, a compound with the chemical formula C₁₀H₁₅N₂O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its ethyl ester group and a carbamoylazetidine moiety, which contribute to its unique chemical properties and potential biological activities. The CAS number 2171692-36-5 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in various research domains.

The structure of Ethyl 3-(2-carbamoylazetidin-1-yl)butanoate features a zwitterionic azetidine ring, which is a key feature for its interaction with biological targets. The presence of the carbamoyl group on the azetidine ring enhances its reactivity and binding affinity, making it a valuable scaffold for drug design. This compound has garnered attention due to its potential role in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of biologically active heterocycles, particularly those containing azetidine rings. These heterocycles are known for their ability to mimic natural bioactive molecules and exhibit diverse pharmacological properties. Ethyl 3-(2-carbamoylazetidin-1-yl)butanoate is no exception, as it has been investigated for its potential applications in medicinal chemistry.

One of the most compelling aspects of Ethyl 3-(2-carbamoylazetidin-1-yl)butanoate is its pharmacological profile. Studies have suggested that this compound may possess anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain disorders. Additionally, its structure-activity relationship (SAR) has been thoroughly examined to optimize its biological efficacy. The ester functionality in its molecular structure allows for further derivatization, enabling the synthesis of analogs with enhanced pharmacokinetic profiles.

The synthesis of Ethyl 3-(2-carbamoylazetidin-1-yl)butanoate involves multi-step organic reactions, including condensation, cyclization, and esterification processes. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for further biological testing. The use of catalytic systems and green chemistry principles has also been explored to minimize environmental impact during production.

Recent advancements in computational chemistry have facilitated the design and optimization of Ethyl 3-(2-carbamoylazetidin-1-yl)butanoate derivatives. Molecular docking studies have been conducted to predict the binding interactions between this compound and target enzymes or receptors. These studies have provided valuable insights into its mechanism of action and have guided the development of more potent and selective drug candidates.

The biological evaluation of Ethyl 3-(2-carbamoylazetidin-1-yl)butanoate has revealed several interesting findings. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in inflammation and pain perception. Furthermore, preclinical studies have shown promising results in animal models, indicating its potential as a therapeutic agent. These findings have prompted further investigation into its clinical applicability.

The pharmaceutical industry has shown significant interest in compounds like Ethyl 3-(2-carbamoylazetidin-1-yl)butanoate due to their unique structural features and biological activities. Companies are actively engaged in developing novel drug candidates based on similar scaffolds, aiming to address unmet medical needs. The versatility of this compound makes it a valuable asset in the drug discovery pipeline.

In conclusion, Ethyl 3-(2-carbamoylazetidin-1-yl)butanoate (CAS No. 2171692-36-5) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structure, coupled with promising biological activities, makes it a compelling candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.